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Compound of Interest

1-Amino-3-(2-
Compound Name:

bromophenoxy)propan-2-ol
CAS No.: 112169-37-6

Cat. No.: B1275191

Get Quote

\ J

Executive Summary: Immediate Action Plan

Do not dispose of this compound down the drain. 1-Amino-3-(2-bromophenoxy)propan-2-ol
is classified as Halogenated Organic Waste.[1] Due to the presence of the bromine atom and
the basic amine group, it requires segregation from acidic waste streams to prevent exothermic
reactions and must be incinerated in a facility equipped with halogen-specific scrubbers.

Chemical Profile & Hazard Assessment

To ensure safe handling, we must understand the "why" behind the disposal protocols. This
molecule presents a dual-hazard profile based on its functional groups.[2][3][4]
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Pre-Disposal Protocol: Segregation & Packaging

Self-Validating System: The integrity of your waste stream depends on the initial segregation.

Mixing this compound with the wrong stream (e.g., acids) creates an immediate physical

hazard (heat/pressure).

A. Segregation Rules

¢ [solate from Acids: Never pour this amine directly into a container holding strong acids (HCI,

H2S0Oa4). The neutralization heat can pressurize the container.

 Isolate from Oxidizers: Keep away from peroxides, nitrates, or permanganates.

o Halogenated Stream: Even if dissolved in a non-halogenated solvent (like Methanol), the

presence of the brominated compound reclassifies the entire mixture as Halogenated Waste.

B. Container Selection

o Recommended: High-Density Polyethylene (HDPE) or Amber Glass.
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o Cap: Vented caps are preferred if the waste is recently generated or potentially reactive,
though standard screw caps are acceptable for stable, cool waste.

e Labeling: Must be labeled "Hazardous Waste - Halogenated Organic." List the full chemical
name; do not use abbreviations or structures alone.

Disposal Workflow (Step-by-Step)
Scenario A: Pure Solid or Liquid Reagent

e Quenching (Optional): If the material is old or of questionable purity, no quenching is typically
required unless it is reactive. For pure substance, move directly to packaging.

o Packaging: Transfer the substance into a dedicated, chemically compatible container (HDPE
preferred).

o Labeling: Affix a hazardous waste tag. Check "Toxic" and "Corrosive."[4][5]

» Handoff: Transfer to your facility's Satellite Accumulation Area (SAA).[6]

Scenario B: Reaction Mixture (Solvent Waste)

e pH Check: If the reaction mixture was acidic, neutralize it to pH 6-9 using Sodium
Bicarbonate (NaHCOs) before adding it to the organic waste container.

e Solvent Compatibility: Ensure the solvent carrier is compatible with the halogenated waste
drum (e.g., DCM, Chloroform, Methanol, Ethyl Acetate).

o Transfer: Pour into the Halogenated Organic Solvents drum.

e Log: Record the volume and constituent ("1-Amino-3-(2-bromophenoxy)propan-2-ol") on
the waste log sheet.

Emergency Procedures: Spill Management
e Minor Spill (< 100 mL):

o Evacuate the immediate area of personnel.

o PPE: Wear double nitrile gloves, goggles, and a lab coat.
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o Absorb: Use an inert absorbent (Vermiculite, dry sand, or commercial organic spill pads).
Do not use paper towels as combustible materials increase fire risk.

o Collect: Sweep into a sealable bag or jar. Label as "Debris from Halogenated Spill."

o Skin Contact: Wash immediately with soap and water for 15 minutes. The amine group can
be sticky; ensure thorough scrubbing.

Decision Logic (Visualized)
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Waste Generation:
1-Amino-3-(2-bromophenoxy)propan-2-ol

Is it mixed with
other chemicals?

Is the mixture Acidic?

Neutralize with NaHCO3
o pH 6-9 No (Pure)

Is it mixed with
Non-Halogenated Solvents?

Yes (Even if <1%)

CLASSIFY ENTIRE MIXTURE AS:
Halogenated Organic Waste

Container:

HDPE or Glass
(No Metal if Acidic residuals)

Label:
'Halogenated Organic Waste'
+ 'Corrosive'

Click to download full resolution via product page
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Figure 1: Decision tree for waste stream classification and handling.[1][6] Note that the
presence of the bromine atom forces the entire mixture into the Halogenated stream.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 8. Read "Prudent Practices in the Laboratory: Handling and Management of Chemical
Hazards, Updated Version" at NAP.edu [nationalacademies.org]

» 9. Prudent Practices in the Laboratory: Handling and Disposal of Chemicals - National
Research Council, Division on Engineering and Physical Sciences, Commission on Physical
Sciences, Mathematics, and Applications, Committee on Prudent Practices for Handling,
Storage, and Disposal of Chemicals in Laboratories - Google = A{ [books.google.co.kr]

¢ To cite this document: BenchChem. [1-Amino-3-(2-bromophenoxy)propan-2-ol: Proper
Disposal Procedures]. BenchChem, [2026]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b1275191/docs#1-amino-3-2-bromophenoxy-propan-
2-ol-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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